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Compound of Interest

Compound Name: 2,4-Dichloro-5-fluoropyrimidine

Cat. No.: B019854

An In-depth Technical Guide to 2,4-Dichloro-5-fluoropyrimidine

Introduction

2,4-Dichloro-5-fluoropyrimidine is a halogenated heterocyclic organic compound that serves
as a critical intermediate in the synthesis of various biologically active molecules.[1] As a
derivative of pyrimidine, it is a foundational component for a range of pharmaceutical
compounds, particularly in the development of anticancer drugs.[1][2] Its chemical structure,
featuring two chlorine atoms and a fluorine atom on the pyrimidine ring, imparts specific
reactivity that is advantageous for synthetic chemistry.[3][4] This guide provides a
comprehensive overview of the molecular characteristics, synthesis, and applications of 2,4-
dichloro-5-fluoropyrimidine for researchers, scientists, and professionals in drug
development.

Physicochemical Properties

2,4-Dichloro-5-fluoropyrimidine is typically a white to pale brown crystalline powder.[1][3] Key
gquantitative data for this compound are summarized in the table below.
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Property Value References

Molecular Formula C4HCI2FN2 315161718 O L0][1 1]
Molecular Weight 166.97 g/mol [GI617181OI[L0][ 1 1][12]
CAS Number 2927-71-1 [15161[7181C]

Melting Point 37-41°C [1][9]

White to pale brown powder or
Appearance ) ) [11[3]
crystalline solid

Sparingly soluble in water;
Solubility soluble in organic solvents like  [3][4]
ethanol and DMSO

Synthesis of 2,4-Dichloro-5-fluoropyrimidine

A common method for the synthesis of 2,4-dichloro-5-fluoropyrimidine involves the
chlorination of 5-fluorouracil.[13] The process utilizes a chlorinating agent, such as phosphorus
oxychloride, in the presence of a base like N,N-dimethylaniline which acts as an acid acceptor.
[13][14]

Experimental Protocol

The synthesis can be carried out as follows:
o 5-fluorouracil is mixed with phosphorus oxychloride.[13]

o The mixture is heated, typically to around 100-114°C, with stirring under a nitrogen
atmosphere.[13][15]

» N,N-dimethylaniline is then slowly added to the reaction mixture over several hours.[15]
e The reaction is allowed to proceed for a few hours at the elevated temperature.[15]

o After the reaction is complete, the mixture is cooled, and the product is isolated through a
series of extraction and washing steps.[15]
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e The final product can be obtained by concentrating the organic solution.[14][15]

A generalized workflow for the synthesis is depicted in the following diagram.

Synthesis Workflow of 2,4-Dichloro-5-fluoropyrimidine
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Caption: A flowchart illustrating the key stages in the synthesis of 2,4-dichloro-5-
fluoropyrimidine.

Applications in Drug Development

2,4-Dichloro-5-fluoropyrimidine is a valuable precursor for synthesizing various
pharmaceutical agents, particularly kinase inhibitors and anticancer drugs.[5][9] It is a key
starting material for the synthesis of 5-fluorouracil (5-FU) derivatives, which are widely used as
antimetabolite drugs in cancer therapy.[4][16]

Mechanism of Action of Fluoropyrimidine Drugs

Fluoropyrimidine drugs, such as 5-fluorouracil, exert their cytotoxic effects through multiple
mechanisms after being metabolized into three active compounds: fluorodeoxyuridine
monophosphate (FAUMP), fluorodeoxyuridine triphosphate (FAUTP), and fluorouridine
triphosphate (FUTP).[16][17]

e Inhibition of Thymidylate Synthase (TS): FAUMP forms a stable complex with thymidylate
synthase, which is a crucial enzyme for the synthesis of thymidine, a necessary component
of DNA.[16][18] This inhibition leads to a depletion of deoxythymidine monophosphate
(dTMP), which in turn disrupts DNA replication and repair.[18][19]

« Incorporation into DNA and RNA: FAUTP can be incorporated into DNA, while FUTP can be
incorporated into RNA.[16] This misincorporation disrupts the normal function of these
nucleic acids, leading to cytotoxicity and cell death.[18]

The following diagram illustrates the primary mechanism of action of fluoropyrimidine drugs.
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Mechanism of Action of Fluoropyrimidine Drugs
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Caption: A diagram showing the metabolic activation of 5-FU and its subsequent cytotoxic
mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of 2,4-Dichloro-5-
fluoropyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019854#molecular-weight-and-formula-of-2-4-
dichloro-5-fluoropyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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